delta-12-Pgd2
delta-12-Pgd2
Prostaglandin D2 (PGD2) is one of the five primary enzymatic prostaglandins derived directly from PGH2. PGD2 is produced abundantly in the CSF by the lipocalin-type PGD synthase, and in the periphery by myeloid cells including mast cells and basophils by a second, hematopoietic-type PGD synthase. PGD2 is chemically unstable, and its use and analysis is complicated by its short in vivo half-life. Δ12-PGD2 is one of the initial chemical decomposition products of PGD2. Δ12-PGD2 is an intermediate in the pathway leading to Δ12-PGJ2, which is a cyclopentenone prostaglandin with antimitotic and carcinogenic activities. The metabolism of Δ12-PGD2 involves addition of thiol nucleophiles, as is the case with the majority of cyclopentenone prostaglandins.
Prostaglandin D2 (PGD2) is one of the five primary enzymatic prostaglandins derived directly from PGH2. PGD2 is produced abundantly in the CSF by the lipocalin-type PGD synthase, and in the periphery by myeloid cells including mast cells and basophils by a second, hematopoietic-type PGD synthase. PGD2 is chemically unstable, and its use and analysis is complicated by its short in vivo half-life. Δ The metabolism of Δ
Prostaglandin D2 (PGD2) is one of the five primary enzymatic prostaglandins derived directly from PGH2. PGD2 is produced abundantly in the CSF by the lipocalin-type PGD synthase, and in the periphery by myeloid cells including mast cells and basophils by a second, hematopoietic-type PGD synthase. PGD2 is chemically unstable, and its use and analysis is complicated by its short in vivo half-life. Δ The metabolism of Δ
Brand Name:
Vulcanchem
CAS No.:
64072-89-5
VCID:
VC21193779
InChI:
InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,13,15-16,18,21-22H,2-3,5-6,8-12,14H2,1H3,(H,24,25)/b7-4-,17-13+/t15-,16+,18-/m0/s1
SMILES:
CCCCCC(CC=C1C(C(CC1=O)O)CC=CCCCC(=O)O)O
Molecular Formula:
C20H32O5
Molecular Weight:
352.5 g/mol
delta-12-Pgd2
CAS No.: 64072-89-5
Cat. No.: VC21193779
Molecular Formula: C20H32O5
Molecular Weight: 352.5 g/mol
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Specification
| Description | Prostaglandin D2 (PGD2) is one of the five primary enzymatic prostaglandins derived directly from PGH2. PGD2 is produced abundantly in the CSF by the lipocalin-type PGD synthase, and in the periphery by myeloid cells including mast cells and basophils by a second, hematopoietic-type PGD synthase. PGD2 is chemically unstable, and its use and analysis is complicated by its short in vivo half-life. Δ12-PGD2 is one of the initial chemical decomposition products of PGD2. Δ12-PGD2 is an intermediate in the pathway leading to Δ12-PGJ2, which is a cyclopentenone prostaglandin with antimitotic and carcinogenic activities. The metabolism of Δ12-PGD2 involves addition of thiol nucleophiles, as is the case with the majority of cyclopentenone prostaglandins. Prostaglandin D2 (PGD2) is one of the five primary enzymatic prostaglandins derived directly from PGH2. PGD2 is produced abundantly in the CSF by the lipocalin-type PGD synthase, and in the periphery by myeloid cells including mast cells and basophils by a second, hematopoietic-type PGD synthase. PGD2 is chemically unstable, and its use and analysis is complicated by its short in vivo half-life. Δ The metabolism of Δ |
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| CAS No. | 64072-89-5 |
| Molecular Formula | C20H32O5 |
| Molecular Weight | 352.5 g/mol |
| IUPAC Name | (Z)-7-[(1R,2E,5S)-5-hydroxy-2-[(3S)-3-hydroxyoctylidene]-3-oxocyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,13,15-16,18,21-22H,2-3,5-6,8-12,14H2,1H3,(H,24,25)/b7-4-,17-13+/t15-,16+,18-/m0/s1 |
| Standard InChI Key | OBTVQKDILGZFPY-WBYUMCMISA-N |
| Isomeric SMILES | CCCCC[C@@H](C/C=C/1\[C@H]([C@H](CC1=O)O)C/C=C\CCCC(=O)O)O |
| SMILES | CCCCCC(CC=C1C(C(CC1=O)O)CC=CCCCC(=O)O)O |
| Canonical SMILES | CCCCCC(CC=C1C(C(CC1=O)O)CC=CCCCC(=O)O)O |
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